Cas no 1354003-49-8 ([((S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid)

• Product Name: [((S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• CAS No: 1354003-49-8
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2159395
• Update Time: 2025-05-19

[((S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [((S)-1-acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• (S)-2-((1-Acetylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• AM95908
• [((S)-1-Acetylpyrrolidin-3-yl)isopropylamino]acetic acid
• [((S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

• Inchi： 1S/C11H20N2O3/c1-8(2)13(7-11(15)16)10-4-5-12(6-10)9(3)14/h8,10H,4-7H2,1-3H3,(H,15,16)/t10-/m0/s1
• InChI Key： VICTUUHKSFJXQX-JTQLQIEISA-N
• SMILES： O=C(C)N1CC[C@@H](C1)N(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [((S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

Introduction to [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic Acid (CAS No. 1354003-49-8)

The compound [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid, identified by its CAS number CAS No. 1354003-49-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of chiral amines that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly its stereogenic center and acetylated pyrrolidine moiety, make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical use. The stereochemistry of a molecule can profoundly influence its biological activity, pharmacokinetics, and safety profile. The (S)-configuration of the amine group in [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid is particularly noteworthy, as it may confer specific biological properties that are distinct from its (R)-enantiomer. This has led to extensive research into the synthesis and applications of such chiral compounds.

The pyrrolidine ring is a common structural motif in many biologically active molecules, including neurotransmitters and pharmaceuticals. The presence of an acetyl group at the 1-position and an isopropyl amino group at the 3-position further enhances the complexity and potential utility of this compound. Such structural features can influence both the solubility and metabolic stability of the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, which can facilitate the efficient production of enantiomerically pure compounds like [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid. Advances in this area have enabled researchers to access complex molecular architectures with high enantiomeric purity, which is crucial for developing effective pharmaceuticals. The use of transition metal catalysts, organocatalysts, and biocatalysts has significantly improved the efficiency and scalability of these synthetic routes.

The biological activity of [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid has been explored in various preclinical studies. Initial research suggests that this compound may exhibit potent effects on certain biological pathways, making it a promising candidate for further development as a therapeutic agent. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential role in modulating neurotransmitter systems or interacting with specific receptors.

In addition to its pharmacological potential, this compound has also been studied for its chemical properties. The acetylated pyrrolidine moiety can participate in various chemical reactions, such as nucleophilic substitution or condensation reactions, which can be exploited for further derivatization. This flexibility makes it a valuable building block for synthesizing more complex molecules with tailored properties.

The synthesis of [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the installation of the stereogenic center via asymmetric hydrogenation or resolution methods, followed by functional group transformations such as acetylation and esterification. Recent advancements in synthetic methodologies have made it possible to streamline these processes, reducing both cost and environmental impact.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have enabled researchers to predict the biological activity and pharmacokinetic properties of [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid before experimental synthesis, saving time and resources. Additionally, computer-assisted drug design has facilitated the identification of novel analogs with enhanced potency and selectivity.

In conclusion, [(S)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1354003-49-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.